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Compound of Interest

Compound Name:
2,2,2-Trifluoroethyl

trichloromethanesulfonate

Cat. No.: B1293860 Get Quote

An In-Depth Technical Guide to 2,2,2-Trifluoroethyl Triflate: Properties, Synthesis, and

Applications

Introduction
2,2,2-Trifluoroethyl trifluoromethanesulfonate, commonly known as 2,2,2-Trifluoroethyl triflate

(TFET), is a highly reactive and versatile reagent in modern organic synthesis.[1] Its

significance lies in its capacity to act as a potent electrophilic source of the 2,2,2-trifluoroethyl

group (-CH₂CF₃).[2][3] The incorporation of this moiety into organic molecules can profoundly

alter their physical and biological properties, including lipophilicity, metabolic stability, and

binding affinity.[2] This guide provides a comprehensive overview of the core physical

properties, synthesis, reactivity, and safe handling of TFET, tailored for professionals in

chemical research and drug development.

Chemical Identity and Core Physical Properties
2,2,2-Trifluoroethyl triflate is a colorless to pale yellow liquid under standard conditions.[1][4] Its

structure features a 2,2,2-trifluoroethyl group linked to a trifluoromethanesulfonate (triflate)

group, one of the best known leaving groups in nucleophilic substitution reactions. This

structural arrangement is the source of its high reactivity.[2]

Table 1: Core Physical and Chemical Properties of 2,2,2-Trifluoroethyl Triflate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293860?utm_src=pdf-interest
https://www.nordmann.global/en/products/2-2-2-trifluoroethyl-trifluoromethanesulfonate
https://www.nbinno.com/article/other-organic-chemicals/the-trifluoroethylating-powerhouse-applications-of-2-2-2-trifluoroethyl-triflate-kr
https://www.scbt.com/p/2-2-2-trifluoroethyl-triflate-6226-25-1
https://www.nbinno.com/article/other-organic-chemicals/the-trifluoroethylating-powerhouse-applications-of-2-2-2-trifluoroethyl-triflate-kr
https://www.nordmann.global/en/products/2-2-2-trifluoroethyl-trifluoromethanesulfonate
https://www.chemimpex.com/products/31485
https://www.nbinno.com/article/other-organic-chemicals/the-trifluoroethylating-powerhouse-applications-of-2-2-2-trifluoroethyl-triflate-kr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 6226-25-1 [3][4][5]

Molecular Formula C₃H₂F₆O₃S [5][6]

Molecular Weight 232.10 g/mol [3][6]

Appearance
Colorless to light yellow clear

liquid
[4][7]

Density 1.61 - 1.611 g/mL at 25 °C [4][5]

Boiling Point 91 °C [4]

Refractive Index n20/D 1.306 - 1.31 [4]

Solubility Slightly soluble in water [8]

Reactivity and Mechanism of Action
The utility of TFET stems from the exceptional leaving group ability of the

trifluoromethanesulfonate (triflate) anion (CF₃SO₃⁻). The triflate group is highly stabilized by

resonance, making it very weakly basic and thus easily displaced. This, combined with the

electron-withdrawing nature of the adjacent trifluoromethyl group, renders the methylene

carbon (-CH₂-) highly electrophilic and susceptible to nucleophilic attack.

This reactivity makes TFET an invaluable reagent for introducing the trifluoroethyl group into a

wide range of substrates, a process known as trifluoroethylation.[9] This transformation is

crucial in medicinal chemistry, as the trifluoroethyl motif can enhance the metabolic stability and

lipophilicity of drug candidates, thereby improving their pharmacokinetic profiles.[2][4]

Caption: General mechanism for nucleophilic substitution using TFET.

Key Applications in Research and Development
The unique properties of TFET facilitate its use in several critical areas of chemical synthesis:

Pharmaceutical Development: It is instrumental in synthesizing novel pharmaceutical

compounds where the trifluoroethyl group is incorporated to enhance bioavailability and
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therapeutic efficacy.[4]

Fluorinated Amino Acid Synthesis: TFET is a key reagent for creating non-natural, fluorinated

amino acids, which are used to build peptides with increased resistance to enzymatic

degradation.[2][3]

Agrochemicals: The introduction of the trifluoroethyl group is a common strategy in the

development of new pesticides and herbicides.[2]

Materials Science: It is used to create fluorinated polymers and coatings that exhibit superior

chemical resistance and thermal stability.[4]

Synthesis Protocol
2,2,2-Trifluoroethyl triflate is typically synthesized by reacting 2,2,2-trifluoroethanol with

trifluoromethanesulfonic anhydride.[10][11] The anhydride acts as a powerful triflating agent for

the alcohol.

Caption: Workflow for the synthesis of 2,2,2-Trifluoroethyl Triflate.

Experimental Methodology
The following is a representative laboratory-scale procedure:

Setup: Equip a 100-mL flask with a magnetic stirrer, thermometer, nitrogen inlet, and a reflux

condenser.[11]

Charging Reactants: In a nitrogen atmosphere, charge the flask with 25 mL (0.342 moles) of

2,2,2-trifluoroethanol, followed by the slow addition of 50 mL (0.297 moles) of

trifluoromethanesulfonic anhydride.[11]

Initial Reaction: Stir the mixture at room temperature for 30 minutes under a nitrogen

atmosphere.[11]

Reflux: Heat the mixture to reflux and maintain for 3 hours.[11]

Isolation: After cooling, the desired product, 2,2,2-trifluoroethyl trifluoromethanesulfonate, is

isolated via distillation.[11]
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This procedure typically yields the product in good quantity (e.g., 50.3 g, 73% yield).[11]

Safety, Handling, and Storage
Due to its high reactivity and hazardous nature, 2,2,2-Trifluoroethyl triflate must be handled

with stringent safety protocols.

Table 2: GHS Hazard Information

Hazard Class GHS Statement(s) Source(s)

Acute Toxicity

H301: Toxic if swallowedH330:

Fatal if inhaledH332: Harmful if

inhaled

[5][12][13]

Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
[5][12]

Flammability
H225: Highly flammable liquid

and vapor
[13]

Mutagenicity
H341: Suspected of causing

genetic defects
[13]

Handling and Storage Recommendations
Engineering Controls: Always handle this chemical within a certified chemical fume hood to

avoid inhalation of vapors.[12] Eyewash stations and safety showers must be readily

accessible.[12]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, protective clothing,

and chemical safety goggles or a face shield.[12]

Storage: Store in a cool, dry, and well-ventilated area, typically refrigerated between 2°C and

8°C.[5] The compound is sensitive to moisture and air; therefore, it should be stored under

an inert atmosphere, such as nitrogen.[5][8][12]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[12]
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Conclusion
2,2,2-Trifluoroethyl triflate is a cornerstone reagent for the synthesis of complex fluorinated

molecules. Its physical properties, particularly its liquid state and high reactivity, make it a

convenient and powerful tool for trifluoroethylation. Understanding its properties, reactivity, and

stringent safety requirements is paramount for its effective and safe utilization in the laboratory,

empowering researchers to advance the fields of drug discovery, agrochemicals, and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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